Cas no 25688-23-7 (1-(3-Nitrophenyl)-1H-1,2,4-triazole)

• Product Name: 1-(3-Nitrophenyl)-1H-1,2,4-triazole
• CAS No: 25688-23-7
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD11100132
• CID: 913981
• PubChem ID: 14950838
• Update Time: 2025-04-19

1-(3-Nitrophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)-1H-1,2,4-Triazole
• 1-(3-nitrophenyl)-1,2,4-triazole
• 1-(3'-nitrophenyl)-1,2,4-triazole
• 1-m-Nitrophenyl-1,2,4-triazol
• HYTFMMVEHXWFEK-UHFFFAOYSA-N
• FCH888122
• SBB055199
• SY225346
• X5227
• ST50949907
• CS-12815
• 25688-23-7
• AC1218
• SCHEMBL4456339
• CS-0328213
• MFCD11100132
• DTXSID90565956
• AKOS006309770
• 1-(3-Nitrophenyl)-1H-1,2,4-triazole

• MDL： MFCD11100132
• Inchi： 1S/C8H6N4O2/c13-12(14)8-3-1-2-7(4-8)11-6-9-5-10-11/h1-6H
• InChI Key： HYTFMMVEHXWFEK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 190.04900
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 1.5

Experimental Properties

• PSA: 76.53000
• LogP: 1.69870